Cas no 2229121-24-6 (4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene)

• Product Name: 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene
• CAS No: 2229121-24-6
• MF: C₉H₇BrClNO₂
• MW: 276.514380693436
• CID: 5967262
• PubChem ID: 165757057
• Update Time: 2025-06-12

4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene
• 2229121-24-6
• EN300-1925212

• Inchi： 1S/C9H7BrClNO2/c1-6(5-11)8-3-2-7(10)4-9(8)12(13)14/h2-4H,1,5H2
• InChI Key： JSMAZFIXPPBKGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=C)CCl)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.93487g/mol
• Monoisotopic Mass: 274.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene

Introduction to 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene (CAS No. 2229121-24-6)

4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene, identified by the CAS number 2229121-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse biological activities and synthetic utility. The presence of both bromine and chlorine substituents, along with a nitro group, makes this molecule a versatile intermediate in organic synthesis, particularly in the development of novel agrochemicals and medicinal agents.

The structural features of 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene contribute to its unique reactivity and potential applications. The bromine atom at the 4-position and the chloropropenyl group at the 1-position introduce electrophilic centers that can participate in various chemical transformations, such as cross-coupling reactions, nucleophilic substitutions, and oxidation processes. Additionally, the nitro group at the 2-position serves as a powerful electron-withdrawing moiety, influencing the electronic properties of the aromatic ring and enhancing its reactivity in certain synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds due to their potential as bioactive molecules. Studies have demonstrated that nitroaromatics can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene suggests that it may possess similar bioactivities, making it a valuable candidate for further investigation.

One of the most compelling aspects of 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene is its utility as a building block in medicinal chemistry. The presence of multiple functional groups allows for facile modifications through various synthetic strategies, enabling chemists to tailor the molecule's properties for specific applications. For instance, the bromine atom can be readily exchanged with other nucleophiles using palladium-catalyzed cross-coupling reactions, while the nitro group can be reduced to an amine or further functionalized to introduce additional pharmacophores.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, have been particularly effective in constructing complex molecular architectures from this compound. These techniques have enabled the preparation of novel derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The agrochemical industry has also recognized the potential of 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene as a precursor for developing new pesticides and herbicides. Its structural features make it an ideal candidate for generating compounds that can interact with biological targets in plants and pests. By leveraging its reactivity, researchers have been able to synthesize a variety of agrochemicals with improved efficacy and environmental safety.

From a computational chemistry perspective, 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene offers an excellent model system for studying electronic structure and reactivity. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics simulations, have been employed to elucidate its mechanistic pathways and predict its behavior under different conditions. These studies provide valuable insights into how structural modifications can influence its properties and applications.

The future prospects for 4-bromo-1-(3-chloroprop-1-en-2-yl)-2-nitrobenzene are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. As our understanding of its chemical behavior continues to grow, new synthetic strategies will likely emerge, further enhancing its utility as a versatile intermediate. Collaborative efforts between academia and industry are essential to fully realize its potential in addressing global challenges in health and agriculture.